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Compound of Interest

Compound Name: RP-6685

Cat. No.: B10855052 Get Quote

Introduction

RP-6685 is a potent, selective, and orally active inhibitor of DNA polymerase theta (Polθ), a key

enzyme in DNA double-strand break repair.[1][2][3][4][5] Its targeted action makes it a valuable

tool in cancer research, particularly in studies involving tumors with BRCA mutations, where it

can induce synthetic lethality.[5] Accurate and consistent experimental results depend on the

proper preparation, storage, and handling of RP-6685 stock solutions. This document provides

a detailed protocol for the solubilization of RP-6685 in Dimethyl Sulfoxide (DMSO) for in vitro

research applications.

Data Presentation

A summary of the essential physical and chemical properties of RP-6685 is provided below.
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Property Value References

Molecular Weight 497.37 g/mol [1][2][3][6][7]

Appearance White to off-white solid [3]

CAS Number 2832047-80-8 [2][3]

Solubility in DMSO ≥100 mg/mL (approx. 201 mM) [3][6]

Storage (Powder) -20°C for up to 3 years [3][6]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[2][3][6]

Experimental Protocols
1. Materials and Equipment

RP-6685 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

2. Safety Precautions

RP-6685 is intended for research use only.
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Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

3. Preparation of a 10 mM RP-6685 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro assays. Adjustments can be made based on experimental needs.

Calculation:

To prepare a 10 mM stock solution, the required mass of RP-6685 must be calculated.

Volume (V): Desired final volume of the stock solution (e.g., 1 mL or 1000 µL).

Concentration (C): 10 mM = 0.010 mol/L.

Molecular Weight (MW): 497.37 g/mol .

Mass (mg) = C (mol/L) * V (L) * MW ( g/mol ) * 1000 (mg/g)

Example for 1 mL: Mass (mg) = 0.010 mol/L * 0.001 L * 497.37 g/mol * 1000 mg/g = 4.97 mg

Step-by-Step Procedure:

Weighing: Carefully weigh out 4.97 mg of RP-6685 powder using an analytical balance and

place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of fresh, anhydrous DMSO to the tube containing the RP-6685
powder. Using fresh DMSO is critical, as moisture can reduce the compound's solubility.[1][3]

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): If the compound does not fully dissolve, sonicate the solution

for 5-10 minutes in a water bath until the solution is clear.[3][4]
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Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

microcentrifuge tubes.[6]

Labeling and Storage: Clearly label all aliquots with the compound name, concentration, and

date of preparation. Store the aliquots protected from light at -80°C for long-term stability (up

to 6 months) or at -20°C for shorter-term use (up to 1 month).[2][3][6]

Mandatory Visualization

Preparation

Dissolution

Storage

1. Weigh RP-6685 Powder

2. Add Anhydrous DMSO

3. Vortex Thoroughly

4. Sonicate if Needed

5. Aliquot into Tubes

6. Store at -80°C or -20°C
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Click to download full resolution via product page

Caption: Workflow for preparing RP-6685 stock solution in DMSO.

Mechanism of Action: Polθ Inhibition
RP-6685 functions by inhibiting the DNA polymerase activity of Polθ.[5] This enzyme is crucial

for a specific DNA repair pathway known as theta-mediated end joining (TMEJ), which repairs

double-strand breaks. In cancers with deficiencies in other repair pathways (like those with

BRCA1/2 mutations), cells become highly dependent on Polθ for survival. By inhibiting Polθ,

RP-6685 selectively targets these cancer cells, leading to cell death in a process known as

synthetic lethality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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